Cas no 902836-87-7 (N-ethyl-n-methyl-2-piperidin-4-yloxyacetamide)
N-ethyl-n-methyl-2-piperidin-4-yloxyacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-ethyl-n-methyl-2-piperidin-4-yloxyacetamide
- AC1Q2YOF
- CTK6E6967
- AKOS009449126
- AG-B-08757
- AG-B-36775
- N-Ethyl-N-Methyl-2-(Piperidin-4-Yl-Oxy)-Acetamide
- N-ETHYL-N-METHYL-2-(4-PIPERIDINYLOXY)ACETAMIDE
- N-ETHYL-N-METHYL-2-(PIPERIDIN-4-YLOXY)ACETAMIDE
- N-Ethyl-N-methyl-2-(4-piperidinyloxy)acetamide, AldrichCPR
- MFCD08061073
- DTXSID20655819
- N-Ethyl-N-methyl-2-[(piperidin-4-yl)oxy]acetamide
- 902836-87-7
-
- MDL: MFCD08061073
- Inchi: 1S/C10H20N2O2/c1-3-12(2)10(13)8-14-9-4-6-11-7-5-9/h9,11H,3-8H2,1-2H3
- InChI Key: AGCOSVMPQXPZQC-UHFFFAOYSA-N
- SMILES: O(CC(N(C)CC)=O)C1CCNCC1
Computed Properties
- Exact Mass: 200.152477885g/mol
- Monoisotopic Mass: 200.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 41.6Ų
N-ethyl-n-methyl-2-piperidin-4-yloxyacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM529009-1g |
N-Ethyl-N-methyl-2-(piperidin-4-yloxy)acetamide |
902836-87-7 | 97% | 1g |
$439 | 2022-08-31 | |
| Alichem | A129010684-250mg |
N-Ethyl-n-methyl-2-(4-piperidinyloxy)acetamide |
902836-87-7 | 95% | 250mg |
$189.39 | 2023-08-31 | |
| Alichem | A129010684-1g |
N-Ethyl-n-methyl-2-(4-piperidinyloxy)acetamide |
902836-87-7 | 95% | 1g |
$438.57 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625255-250mg |
N-ethyl-N-methyl-2-(piperidin-4-yloxy)acetamide |
902836-87-7 | 98% | 250mg |
¥2803.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625255-1g |
N-ethyl-N-methyl-2-(piperidin-4-yloxy)acetamide |
902836-87-7 | 98% | 1g |
¥6056.00 | 2024-04-26 | |
| Crysdot LLC | CD11021310-1g |
N-Ethyl-N-methyl-2-(piperidin-4-yloxy)acetamide |
902836-87-7 | 97% | 1g |
$439 | 2024-07-19 |
N-ethyl-n-methyl-2-piperidin-4-yloxyacetamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on N-ethyl-n-methyl-2-piperidin-4-yloxyacetamide
Comprehensive Overview of N-ethyl-N-methyl-2-piperidin-4-yloxyacetamide (CAS No. 902836-87-7): Properties, Applications, and Research Insights
N-ethyl-N-methyl-2-piperidin-4-yloxyacetamide (CAS No. 902836-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of both ethyl and methyl substituents on the nitrogen atom, combined with the piperidin-4-yloxyacetamide backbone, contributes to its distinct chemical behavior and reactivity.
In recent years, the scientific community has shown growing interest in N-ethyl-N-methyl-2-piperidin-4-yloxyacetamide due to its potential role in central nervous system (CNS) drug development. Researchers are particularly intrigued by its ability to modulate specific neurotransmitter systems, making it a candidate for studying neurological disorders such as Parkinson's disease and Alzheimer's. The compound's lipophilicity and blood-brain barrier permeability are key factors driving its exploration in this field. These properties align with current trends in precision medicine and targeted therapy, which are among the most searched topics in biomedical literature today.
The synthesis of 902836-87-7 typically involves multi-step organic reactions, including amide bond formation and etherification processes. Advanced techniques like HPLC purification and NMR characterization are employed to ensure high purity and proper structural confirmation. Analytical data reveals that this compound exhibits excellent stability under standard laboratory conditions, with a molecular weight of 200.28 g/mol and a defined logP value that suggests favorable pharmacokinetic properties. These characteristics make it particularly valuable for medicinal chemistry applications where compound optimization is crucial.
From a commercial perspective, N-ethyl-N-methyl-2-piperidin-4-yloxyacetamide is primarily utilized by pharmaceutical research organizations and contract research organizations (CROs) engaged in drug discovery programs. The compound's availability through specialized chemical suppliers has increased in response to growing demand from academic and industrial laboratories. Current market trends indicate rising interest in small molecule modulators of neurological targets, placing this compound in a strategic position within the neuropharmacology research landscape. This aligns with frequently searched terms like "CNS drug candidates" and "neuroactive small molecules" in scientific databases.
Ongoing research efforts are exploring the potential of CAS 902836-87-7 in various structure-activity relationship (SAR) studies. Scientists are particularly interested in how modifications to its core structure might enhance selectivity and potency for specific biological targets. Recent publications have highlighted its utility as a chemical probe in understanding receptor-ligand interactions, especially in the context of G protein-coupled receptors (GPCRs). These investigations contribute valuable data to the expanding field of computational chemistry and molecular modeling, areas that consistently rank high in search queries related to drug discovery.
Quality control and regulatory compliance are essential considerations for researchers working with N-ethyl-N-methyl-2-piperidin-4-yloxyacetamide. Reputable suppliers provide comprehensive certificates of analysis (CoA) that include detailed information about purity, impurities, and spectroscopic characterization. The compound's handling typically requires standard laboratory precautions, with proper storage conditions being crucial for maintaining its stability over time. These aspects are particularly important for researchers searching for terms like "research chemical quality standards" or "compound characterization techniques."
Looking forward, the scientific trajectory of 902836-87-7 appears promising, with potential applications extending beyond its current uses. Some researchers are investigating its possible role in metabolic disorder research, while others are examining its utility as a synthetic intermediate for more complex molecular architectures. The compound's versatility and the growing body of research surrounding it suggest that N-ethyl-N-methyl-2-piperidin-4-yloxyacetamide will remain an important tool in chemical biology and drug discovery efforts for years to come.
902836-87-7 (N-ethyl-n-methyl-2-piperidin-4-yloxyacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)